Cas no 906633-18-9 (3-methyl-1-benzofuran-2-carboximidamide)

• Product Name: 3-methyl-1-benzofuran-2-carboximidamide
• CAS No: 906633-18-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6134527
• PubChem ID: 363675
• Update Time: 2025-11-06

3-methyl-1-benzofuran-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-benzofuran-2-carboximidamide
• 906633-18-9
• EN300-1830299
• NCI60_009310
• CHEMBL2010322

• Inchi： 1S/C10H10N2O/c1-6-7-4-2-3-5-8(7)13-9(6)10(11)12/h2-5H,1H3,(H3,11,12)
• InChI Key： KXMOHJDLEUDFCK-UHFFFAOYSA-N
• SMILES： O1C(C(=N)N)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63Ų

Additional information on 3-methyl-1-benzofuran-2-carboximidamide

3-Methyl-1-benzofuran-2-carboximidamide (CAS No. 906633-18-9): An Overview of Its Properties, Applications, and Recent Research

3-Methyl-1-benzofuran-2-carboximidamide (CAS No. 906633-18-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-methyl-1-benzofuran-2-carboximidamide consists of a benzofuran ring system with a methyl group at the 3-position and a carboximidamide functional group at the 2-position. This specific arrangement of functional groups contributes to its distinctive chemical and biological characteristics. The benzofuran core is a common scaffold in many natural products and synthetic compounds, making it a valuable target for drug discovery and development.

Recent studies have explored the pharmacological properties of 3-methyl-1-benzofuran-2-carboximidamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 3-methyl-1-benzofuran-2-carboximidamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-methyl-1-benzofuran-2-carboximidamide has also been investigated for its antiviral activity. Research has demonstrated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action appears to involve the disruption of viral entry into host cells, making it a promising candidate for the development of antiviral therapies.

The anticancer potential of 3-methyl-1-benzofuran-2-carboximidamide has also been a focus of recent studies. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Beyond its direct biological activities, 3-methyl-1-benzofuran-2-carboximidamide has also been studied for its ability to enhance the efficacy of other drugs. For example, it has been shown to potentiate the anticancer effects of conventional chemotherapeutic agents such as doxorubicin and cisplatin. This synergistic effect could lead to more effective treatment regimens with reduced side effects.

The synthesis of 3-methyl-1-benzofuran-2-carboximidamide has been optimized through various methods, including multistep reactions involving aromatic substitution, cyclization, and amidation steps. These synthetic routes have been designed to improve yield and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 3-methyl-1-benzofuran-2-carboximidamide (CAS No. 906633-18-9) is a promising compound with a wide range of potential applications in medicine. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.